Gold oxide (Au2O)

• CAS RN: 1303-57-7
• Molecular Formula: Au2H2O
• Molecular Weight: 411.948 g/mol
• IUPAC Name: gold;hydrate
• InChI: InChI=1S/2Au.H2O/h;;1H2
• InChI Key: UOJFGCWSQSLEGV-UHFFFAOYSA-N
• SMILES: O.[Au].[Au]

Description

Gold oxide (Au2O) is a rare and highly reactive compound that has attracted significant interest in recent years due to its potential applications in various scientific fields. This compound has unique properties that make it an ideal candidate for use in a wide range of applications, including catalysis, nanotechnology, and biomedical research. In

Mechanism Of Action

The mechanism of action of gold oxide is not well understood, but it is believed to involve the interaction of the compound with cellular components, including proteins and DNA. In cancer cells, gold oxide has been shown to induce cell death by disrupting the cell membrane and causing oxidative stress.

Biochemical And Physiological Effects

Gold oxide has a number of biochemical and physiological effects, including the induction of oxidative stress, the activation of immune cells, and the inhibition of cell proliferation. In cancer cells, gold oxide has been shown to induce apoptosis, or programmed cell death, which is a key mechanism for preventing the growth and spread of cancer cells.

Advantages And Limitations For Lab Experiments

One of the main advantages of using gold oxide in lab experiments is its unique properties, which make it an ideal candidate for a wide range of applications. However, the synthesis of gold oxide can be difficult and time-consuming, and the compound is highly reactive, which can make it difficult to handle in the lab.

Future Directions

There are a number of future directions for research on gold oxide, including the development of new synthesis methods, the exploration of its potential applications in catalysis and nanotechnology, and the further investigation of its potential applications in cancer treatment. Additionally, research is needed to better understand the mechanism of action of gold oxide and its effects on cellular components.

Synthesis Methods

The synthesis of gold oxide is a complex process that requires careful attention to detail. One of the most common methods for synthesizing gold oxide involves the oxidation of gold nanoparticles using hydrogen peroxide. This method involves the addition of hydrogen peroxide to a solution containing gold nanoparticles, which results in the formation of gold oxide. Other methods for synthesizing gold oxide include the thermal decomposition of gold salts and the reaction of gold nanoparticles with oxygen gas.

Scientific Research Applications

Gold oxide has a wide range of applications in scientific research, including catalysis, nanotechnology, and biomedical research. In catalysis, gold oxide has been shown to be an effective catalyst for a variety of reactions, including the oxidation of alcohols and the reduction of nitro compounds. In nanotechnology, gold oxide nanoparticles have been used to create highly sensitive sensors for detecting a variety of substances, including glucose and DNA. In biomedical research, gold oxide has been shown to have potential applications in cancer treatment, as it has been shown to be effective at killing cancer cells.